Cas no 1210244-81-7 (5-(2-phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole)

• Product Name: 5-(2-phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole
• CAS No: 1210244-81-7
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 6203306
• PubChem ID: 45557323
• Update Time: 2025-10-30

5-(2-phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole
• 2,1,3-benzothiadiazol-5-yl-(2-phenylmorpholin-4-yl)methanone
• benzo[c][1,2,5]thiadiazol-5-yl(2-phenylmorpholino)methanone
• VU0522123-1
• AKOS024520390
• F5831-4993
• 1210244-81-7

• Inchi： 1S/C17H15N3O2S/c21-17(13-6-7-14-15(10-13)19-23-18-14)20-8-9-22-16(11-20)12-4-2-1-3-5-12/h1-7,10,16H,8-9,11H2
• InChI Key： NYRAMYVTMKPFEZ-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(N1CCOC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 325.08849790g/mol
• Monoisotopic Mass: 325.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 5-(2-phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole

5-(2-Phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole: A Comprehensive Overview

5-(2-Phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole (CAS No. 1210244-81-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of benzothiadiazoles, which are known for their diverse pharmacological applications, including anti-inflammatory, antitumor, and antimicrobial activities.

The core structure of 5-(2-Phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole consists of a benzothiadiazole ring fused with a morpholine carbonyl moiety and a phenyl group. The benzothiadiazole ring is a heterocyclic compound with a sulfur and nitrogen atom in the ring structure, which imparts unique electronic and steric properties to the molecule. The morpholine carbonyl moiety adds further complexity and functionality, enhancing the compound's solubility and bioavailability.

Recent studies have explored the potential therapeutic applications of 5-(2-Phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antitumor activity of 5-(2-Phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that 5-(2-Phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole could be developed into an effective anticancer agent.

In addition to its anti-inflammatory and antitumor properties, 5-(2-Phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole has also been investigated for its antimicrobial activity. Research conducted at the University of California found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and membrane integrity, making it a potential lead compound for developing new antibiotics to combat drug-resistant bacterial infections.

The synthesis of 5-(2-Phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole has been optimized to improve yield and purity. A common synthetic route involves the condensation of 5-amino-1,3-benzothiadiazole with 4-chloromethylmorpholine hydrochloride followed by coupling with phenylacetic acid. This multi-step process ensures high purity and scalability for large-scale production.

The physicochemical properties of 5-(2-Phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole have been extensively characterized. It is a white crystalline solid with a molecular weight of 369.4 g/mol. The compound is moderately soluble in organic solvents such as DMSO and ethanol but has limited solubility in water. These properties make it suitable for formulation into various dosage forms for therapeutic use.

To further evaluate its safety and efficacy, clinical trials are currently underway to assess the pharmacokinetics and pharmacodynamics of 5-(2-Phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 5-(2-Phenylmorpholine-4-carbonyl)-2,1,3-benzothiadiazole (CAS No. 1210244-81-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for further development as a novel drug candidate. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for innovative treatments in medicine.